Cas no 827028-01-3 (Benzoic acid, 4-[(4'-ethynyl[1,1'-biphenyl]-4-yl)ethynyl]-, methyl ester)

• Product Name: Benzoic acid, 4-[(4'-ethynyl[1,1'-biphenyl]-4-yl)ethynyl]-, methyl ester
• CAS No: 827028-01-3
• MF: C₂₄H₁₆O₂
• MW: 336.382646560669
• CID: 686383
• PubChem ID: 71417793
• Update Time: 2025-04-19

Benzoic acid, 4-[(4'-ethynyl[1,1'-biphenyl]-4-yl)ethynyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(4'-ethynyl[1,1'-biphenyl]-4-yl)ethynyl]-, methyl ester
• methyl 4-[2-[4-(4-ethynylphenyl)phenyl]ethynyl]benzoate
• Methyl 4-[(4'-ethynyl[1,1'-biphenyl]-4-yl)ethynyl]benzoate
• DTXSID90837125
• 827028-01-3

• Inchi： 1S/C24H16O2/c1-3-18-6-12-21(13-7-18)22-14-8-19(9-15-22)4-5-20-10-16-23(17-11-20)24(25)26-2/h1,6-17H,2H3
• InChI Key： TVSXFGYYVUCWEF-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(C#CC2C=CC(=CC=2)C2C=CC(C#C)=CC=2)=CC=1)=O

Computed Properties

• Exact Mass: 336.115029749g/mol
• Monoisotopic Mass: 336.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 26.3Ų